Cas no 897614-38-9 (2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide)

• Product Name: 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide
• CAS No: 897614-38-9
• MF: C₁₉H₁₈N₄O₄S
• MW: 398.435622692108
• CID: 6076131
• PubChem ID: 16799435
• Update Time: 2025-07-18

2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-ethoxy-N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• F2098-0114
• 2-ethoxy-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]pyridine-3-carboxamide
• 2-ethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)nicotinamide
• 2-ethoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]pyridine-3-carboxamide
• AKOS024684111
• 897614-38-9

• Inchi： 1S/C19H18N4O4S/c1-3-27-19-15(8-5-11-20-19)18(24)21-14-7-4-6-13(12-14)16-9-10-17(23-22-16)28(2,25)26/h4-12H,3H2,1-2H3,(H,21,24)
• InChI Key： CIDCXKWDURCIOK-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC=C1C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)=O

Computed Properties

• Exact Mass: 398.10487624g/mol
• Monoisotopic Mass: 398.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 612.2±55.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide

Recent Advances in the Study of 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide (CAS: 897614-38-9)

2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide (CAS: 897614-38-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and biomedical research.

The compound's structural features, including the ethoxy and methanesulfonyl groups, contribute to its unique biological activity. Research has demonstrated its role as a potent inhibitor of specific kinase pathways, making it a promising candidate for the treatment of cancers and inflammatory diseases. Recent in vitro and in vivo studies have further validated its selectivity and efficacy, highlighting its potential as a targeted therapy.

One of the key advancements in the study of 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide is the optimization of its synthetic route. Recent publications have reported improved yields and purity, which are critical for scaling up production for preclinical and clinical trials. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the design of more potent analogs.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with notable stability in plasma and minimal off-target effects. These properties enhance its suitability for further development as a therapeutic agent. Furthermore, recent clinical trials have begun to explore its safety and efficacy in human subjects, with preliminary results indicating promising outcomes in specific patient populations.

In conclusion, 2-ethoxy-N-3-(6-methanesulfonylpyridazin-3-yl)phenylpyridine-3-carboxamide represents a significant advancement in the field of targeted drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.